Cas no 1065102-35-3 (Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1065102-35-3
• MF: C₁₃H₉ClF₃NO₃
• MW: 319.66367316246
• CID: 5156759
• Update Time: 2025-10-29

Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate

• Inchi： 1S/C13H9ClF3NO3/c1-2-21-12(20)6-5-18-10-7(13(15,16)17)3-4-8(14)9(10)11(6)19/h3-5H,2H2,1H3,(H,18,19)
• InChI Key： PDLBOHVIPJQJKJ-UHFFFAOYSA-N
• SMILES： N1C2C(=C(Cl)C=CC=2C(F)(F)F)C(O)=C(C(OCC)=O)C=1

Additional information on Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate

Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate: A Comprehensive Overview

Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate, with the CAS number 1065102-35-3, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound belongs to the quinoline derivative family, which is renowned for its diverse applications in drug discovery and advanced materials. The quinoline backbone serves as a versatile platform for functionalization, and the presence of substituents such as chlorine, hydroxyl, and trifluoromethyl groups further enhances its chemical reactivity and biological activity.

Recent studies have highlighted the potential of Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate in anticancer drug development. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly in breast and prostate cancer models. The trifluoromethyl group is believed to play a critical role in modulating the compound's pharmacokinetic properties, ensuring prolonged retention in biological systems while minimizing systemic toxicity.

In addition to its therapeutic applications, Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate has shown promise in the realm of antiviral research. A study published in a leading virology journal revealed that this compound possesses potent inhibitory activity against several enveloped viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The hydroxyl group contributes to hydrogen bonding interactions, which are essential for targeting viral entry mechanisms.

The synthesis of Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethyl group via electrophilic substitution represents a significant advancement in fluorine chemistry, enabling the creation of highly fluorinated compounds with unique physical and chemical properties.

From a materials science perspective, Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate has been explored as a precursor for advanced functional materials, such as organic semiconductors and light-emitting diodes (LEDs). Its aromatic structure and electron-withdrawing substituents make it an ideal candidate for applications requiring high thermal stability and electronic conductivity.

Furthermore, the compound's ability to form stable metal complexes has opened new avenues in catalysis and sensing technologies. Recent investigations have shown that Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate can coordinate with transition metals like copper and zinc, leading to highly efficient catalysts for organic transformations.

In conclusion, Ethyl 5-chloro-4-hydroxy-8-(trifluoromethyl)quinoline-3-carboxylate is a multifaceted compound with applications spanning drug discovery, antiviral research, materials science, and catalysis. Its unique combination of functional groups and structural features positions it as a valuable tool for addressing some of the most pressing challenges in modern science.